Cas no 893951-69-4 (2-ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide)

• Product Name: 2-ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide
• CAS No: 893951-69-4
• MF: C₁₅H₁₆N₄O₄S
• MW: 348.376941680908
• CID: 5957351
• PubChem ID: 7484499
• Update Time: 2025-10-29

2-ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide
• 2-ethoxy-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
• AKOS024616386
• 893951-69-4
• 2-ethoxy-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide
• 2-ethoxy-N-[2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]acetamide
• F1878-0390

• Inchi： 1S/C15H16N4O4S/c1-2-23-7-14(20)16-15-12-8-24-9-13(12)17-18(15)10-3-5-11(6-4-10)19(21)22/h3-6H,2,7-9H2,1H3,(H,16,20)
• InChI Key： VIESSFWRPNLGRG-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C([N+]([O-])=O)C=C2)N=C2CSCC2=1)(=O)COCC

Computed Properties

• Exact Mass: 348.08922618g/mol
• Monoisotopic Mass: 348.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 127Ų

Additional information on 2-ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide

Introduction to 2-ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide (CAS No. 893951-69-4)

The compound 2-ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide, identified by its CAS number 893951-69-4, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule combines a thiophene core with a pyrazole moiety, linked through an acetamide functional group. The presence of an ethoxy substituent and a 4-nitrophenyl group introduces unique electronic and steric properties, making it a promising candidate for further exploration in medicinal chemistry.

Recent research in the domain of bioactive molecules has highlighted the importance of structural diversity in drug discovery. The thiophene-pyrazole scaffold has been extensively studied for its potential biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in 2-ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide suggests that it may interact with biological targets in novel ways, offering a rationale for its investigation as a lead compound.

In particular, the nitrophenyl moiety is known to influence the electronic properties of the molecule, potentially enhancing its binding affinity to certain enzymes or receptors. This feature is particularly relevant in the context of developing small-molecule inhibitors for therapeutic applications. The acetamide group provides a hydrogen bond donor/acceptor capability, which is crucial for optimizing interactions within biological systems. Together, these structural elements contribute to the compound's overall pharmacological profile.

Advances in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies on 2-ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide have suggested that it may exhibit favorable binding interactions with various protein targets. These predictions are based on the compound's ability to adopt multiple conformations that could stabilize complex formations with biological macromolecules. Such insights are invaluable for guiding experimental efforts and prioritizing compounds for further validation.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the thiophene-pyrazole core through cyclization reactions, followed by functionalization with the ethoxy and nitrophenyl groups. The introduction of the acetamide moiety typically occurs via amide bond formation between a carboxylic acid derivative and an amine group. Each step must be rigorously controlled to avoid side reactions that could compromise the desired structure.

Once synthesized, the compound undergoes extensive characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods confirm the molecular structure and provide insights into its chemical environment. Additionally, X-ray crystallography may be employed to determine the precise three-dimensional arrangement of atoms within the molecule, which is critical for understanding its biological behavior.

In vitro studies are essential for evaluating the potential biological activity of 2-ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide. Initial assays often focus on assessing interactions with target enzymes or receptors relevant to specific therapeutic areas. For example, if this compound is being explored for anticancer applications, researchers might investigate its ability to inhibit kinases or other enzymes involved in tumor growth and progression. Similarly, anti-inflammatory studies could examine its effects on cytokine production or prostaglandin synthesis.

The presence of both electron-withdrawing and electron-donating groups in this molecule makes it an interesting candidate for modulating redox-sensitive biological pathways. The nitrophenyl group can participate in redox reactions under certain conditions, potentially influencing cellular signaling cascades. This property is particularly relevant in diseases where oxidative stress plays a significant role. Furthermore, the flexibility provided by the thiophene-pyrazole core allows for multiple binding orientations with biological targets.

Preclinical studies often involve testing the compound's pharmacokinetic properties to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). These evaluations are critical for determining whether a lead compound has sufficient potential to progress into human clinical trials. In some cases, structural analogs may be synthesized to explore how modifications affect bioactivity and pharmacokinetics without compromising therapeutic efficacy.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 2-ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide. Predictive models can analyze large datasets to identify structural features that correlate with desired biological activities. Such tools have been instrumental in guiding synthetic strategies and optimizing molecular design before experimental validation becomes necessary.

Future research directions may include exploring derivatives of this compound that exhibit enhanced potency or selectivity for specific targets. For instance，modifying the substitution pattern on the thiophene ring could alter electronic properties or steric hindrance around binding sites。Additionally，investigating prodrug formulations might improve bioavailability or targeted delivery systems。

The versatility of heterocyclic scaffolds like thiophene-pyrazole makes them valuable platforms for drug discovery。The unique combination of functional groups in 2-ethoxy-N-2-(4-nitrophenyl)-2H, ⁴ H, ⁶ H-thieno ₃, ₄ -cpyrazol -₃ -yla cetamide (CAS No.: 893951 -69 -₄) exemplifies how structural diversity can lead to novel therapeutics。As research continues，this class of compounds will likely contribute significantly to addressing unmet medical needs across various disease areas。